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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275

An Application Note and Protocol for the Preparation of AN2718 Stock Solutions

Introduction

AN2718 is a broad-spectrum, boron-containing antifungal agent belonging to the
benzoxaborole class of compounds.[1] Its mechanism of action involves the inhibition of fungal
leucyl-tRNA synthetase (LeuRS), an essential enzyme for protein synthesis.[2][3] This specific
targeting prevents the attachment of leucine to its corresponding transfer RNA, thereby halting
protein production and fungal growth.[3] AN2718 has demonstrated potent activity against
various yeasts and molds, including Candida albicans and Aspergillus fumigatus.[2] Proper
preparation of stock solutions is a critical first step for ensuring accurate and reproducible
results in downstream experiments such as minimum inhibitory concentration (MIC) assays, in
vitro cellular assays, and other pharmacological studies. This document provides a detailed
protocol for the preparation, storage, and handling of AN2718 stock solutions for research
purposes.

Data Summary

The following table summarizes the key chemical and physical properties of AN2718 relevant
to stock solution preparation.
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Property Value Reference

) 5-chloro-1,3-dihydro-1-
Chemical Name [1]
hydroxy-2,1-benzoxaborole

CAS Number 174672-06-1 [1][2]
Molecular Formula C7HeBCIO2 [11[2]
Molecular Weight 168.39 g/mol [2]
Appearance White solid [2]
Solubility (DMSO) =50 mg/mL (approx. 297 mM) [2][3]
Solubility (Ethanol) 30 mg/mL [1]
Storage (Solid Powder) -20°C for up to 3 years [2]
Storage (In Solvent) -80°C for up to 1 year [2]

Experimental Protocols
Materials and Equipment

AN2718 powder (purity =98%)[1]

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber or opaque polypropylene microcentrifuge tubes (1.5 mL or 2.0 mL)
Calibrated analytical balance

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Preparation of a 50 mM AN2718 Stock Solution in DMSO
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This protocol describes the preparation of 1 mL of a 50 mM stock solution. Volumes can be
scaled as needed.

e Pre-analytical Calculations:
o The molecular weight (MW) of AN2718 is 168.39 g/mol .

o To prepare a 50 mM (0.050 M) solution, the required mass can be calculated using the
formula: Mass (mg) = Molarity (M) x Volume (L) x MW ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.050 mol/L x 0.001 L x 168.39 g/mol x 1000 mg/g = 8.42 mg
e Weighing the Compound:
o Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

o Carefully weigh 8.42 mg of AN2718 powder directly into the tared tube. Record the exact
weight.

e Solubilization:

o Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the microcentrifuge
tube containing the AN2718 powder.

o Close the cap tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

o For complete solubilization, sonication is recommended.[2] Place the tube in a bath
sonicator for 5-10 minutes, or until all solid particles have dissolved and the solution is
clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 uL or 50 uL) in sterile, clearly labeled
amber or opaque microcentrifuge tubes.

o Store the aliquots at -80°C for long-term stability (up to one year).[2]
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Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-
concentration stock solution in the appropriate cell culture medium or experimental buffer.

o Example: Preparing a 50 uM working solution from a 50 mM stock:
o Calculate the required dilution factor: (50 mM) / (50 uM) = (50,000 uM) / (50 pM) = 1000x.
o To prepare 1 mL (1000 pL) of a 50 uM working solution, you would need:
» Volume of stock = Final Volume / Dilution Factor = 1000 pL/ 1000 = 1 pL.

o Add 1 pL of the 50 mM AN2718 stock solution to 999 pL of the desired experimental
medium or buffer.

o Mix thoroughly by gentle pipetting or brief vortexing.

o Working solutions are recommended to be prepared and used immediately.[2]

Safety Precautions

o Handle AN2718 powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

o Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.
o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the known signaling pathway of AN2718.
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Stock Solution Preparation Workflow

1. Weigh AN2718 Powder

'

2. Add Anhydrous DMSO

'

3. Vortex & Sonicate to Dissolve

'

4. Aliquot into Single-Use Tubes

'

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for AN2718 Stock Solution Preparation.
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AN2718 Mechanism of Action
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Caption: AN2718 Inhibits Fungal Protein Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare AN2718 stock solution for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667275#how-to-prepare-an2718-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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